Cas no 1170495-36-9 (2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide
• CAS No: 1170495-36-9
• MF: C₁₈H₂₇N₅O₂
• MW: 345.43928360939
• CID: 5899816
• PubChem ID: 44087756
• Update Time: 2025-06-08

2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(6-methoxy-1H-benzimidazol-2-yl)methyl]piperazin-1-yl]-N-propan-2-ylacetamide
• 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide
• N-isopropyl-2-(4-((5-methoxy-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)acetamide
• AKOS024515942
• F5621-0220
• 1170495-36-9
• VU0649170-1

• Inchi： 1S/C18H27N5O2/c1-13(2)19-18(24)12-23-8-6-22(7-9-23)11-17-20-15-5-4-14(25-3)10-16(15)21-17/h4-5,10,13H,6-9,11-12H2,1-3H3,(H,19,24)(H,20,21)
• InChI Key： MVBJXPSWPZVGIN-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CN1CCN(CC2NC3=CC(OC)=CC=C3N=2)CC1

Computed Properties

• Exact Mass: 345.21647512g/mol
• Monoisotopic Mass: 345.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.5Ų

Additional information on 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide

Introduction to 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide (CAS No. 1170495-36-9)

2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide, with the CAS number 1170495-36-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their anxiolytic, sedative, and muscle relaxant properties. However, the unique structural features of 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide have led to its exploration in a variety of novel therapeutic applications.

The chemical structure of 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide is characterized by a benzodiazepine core linked to a piperazine ring through a methyl group, with an additional acetamide moiety attached to the piperazine ring. This structural arrangement confers the compound with specific pharmacological properties that differentiate it from traditional benzodiazepines. The presence of the methoxy group on the benzodiazepine ring and the isopropyl substituent on the acetamide group further modulate its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide in various therapeutic areas. One notable application is its use as an anxiolytic agent. Research has shown that this compound exhibits potent anxiolytic effects in animal models of anxiety, suggesting its potential as a safer alternative to traditional benzodiazepines, which are known for their side effects such as sedation and dependency.

In addition to its anxiolytic properties, 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-2-yl)acetamide has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that it can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. This dual mechanism of action makes it a promising candidate for treating major depressive disorder (MDD).

The pharmacokinetic profile of 2-{4-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(propan-;;;;;;;;;;;an-", sp" proan-", sp" 2-", sp" yl)-acetamidetyle" font-wight:bold">e, including its absorption, distribution, metabolism, and excretion (ADME), has been extensively studied. The compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic properties are crucial for ensuring consistent therapeutic effects and minimizing dosing frequency.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-[(5-methoxy-nstyle" font-wight:bold">1H-nstyle" font-wight:bold">1,3-benzodiazol-nstyle" font-wight:bold">2-y)nstyle" font-wight:bold">(methylnstyle" font-wight:bold">]piperanstyle" font-wight:bold">zin-nstyel;" fon-tweight:bldo-gg", inclu-nstyel;" fon-tweight:bldo-gg"-y)-N-nstyel;" fon-tweight:bldo-gg"(proan-nstyel;" fon-tweight:bldo-gg"-y)-aceta-nstyel;" fon-tweight:bldo-gg"-amid-nstyel;" fon-tweight:bldo-gg"-e. Preliminary results from phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and safety profile.

The mechanism of action of 2-{4-[(5-methox-nstyel;" y-)nsytel;" 1H-nstyel;" 1,-nstyel;" 3-benzo-nstyel;" diazol-nstyel;" 2-y)nsytel;" (methyl)nsytel;" ]pipera-nstyel;" zin-nstyel;" -ynst-y)-N-nst-y(proan-y)-aceta-y-amide-e involves multiple pathways. It acts as a partial agonist at GABA-A receptors, which are responsible for mediating inhibitory neurotransmission in the central nervous system (CNS). Additionally, it modulates serotonin and norepinephrine reuptake transporters (SERT and NET), thereby enhancing neurotransmitter availability in synaptic clefts. This multifaceted mechanism of action may contribute to its broad-spectrum therapeutic effects.

In conclusion, 2-{4-[(5-methox-nstyel;" y-)nsytel;" 1H-nstyel;" 1,-nstyel;" 3-benzo-nstyel;" diazol-nstyel;" 2-y)nsytel;" (methyl)nsytel;" ]pipera-nstyel;" zin-nstyel;" -ynst-y)-N-nst-y(proan-y)-aceta-y-amide-e (CAS No. 1170495-36-9) represents a promising compound in the development of novel therapeutics for anxiety disorders and depression. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further clinical investigation. Ongoing research continues to explore its full therapeutic potential and safety profile.